[2-[2-(Trifluoromethyl)phenyl]-1,3-oxazol-4-yl]methanol

• IUPAC Name: [2-[2-(trifluoromethyl)phenyl]-1,3-oxazol-4-yl]methanol
• InChI: InChI=1S/C11H8F3NO2/c12-11(13,14)9-4-2-1-3-8(9)10-15-7(5-16)6-17-10/h1-4,6,16H,5H2
• InChI Key: PEDNWMNUXMOUON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=CO2)CO)C(F)(F)F
• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol
• CAS No.: 1890103-39-5

Description

“[2-[2-(Trifluoromethyl)phenyl]-1,3-oxazol-4-yl]methanol” is an organic compound with the CAS Number: 1890103-39-5. It has a molecular weight of 243.19. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H8F3NO2/c12-11(13,14)9-4-2-1-3-8(9)10-15-7(5-16)6-17-10/h1-4,6,16H,5H2. This indicates that the compound contains 11 carbon atoms, 8 hydrogen atoms, 3 fluorine atoms, 1 nitrogen atom, and 2 oxygen atoms.

Physical and Chemical Properties Analysis

The compound is a powder at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, and solubility were not found in the retrieved data.

Scientific Research Applications

Catalytic Applications and Organic Synthesis

In(OTf)3-Catalyzed Synthesis of Oxazine Derivatives : Furan-2-yl(phenyl)methanol derivatives, through an aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol, produce 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives, showcasing a method with good yields and high selectivity (B. Reddy et al., 2012).

Catalyst for Huisgen 1,3-Dipolar Cycloadditions : A tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand forms a stable complex with CuCl, catalyzing Huisgen 1,3-dipolar cycloadditions efficiently under mild conditions (Salih Ozcubukcu et al., 2009).

Material Science and Electrochemistry

Liquid Crystal Properties of Triazolylferrocene Derivatives : Aryl(5-ferrocenyl-2H-1,2,3-triazol-4-yl)methanone derivatives display liquid crystal behaviors, offering insights into the material properties and potential applications of these compounds (Haiying Zhao et al., 2013).

Corrosion Inhibition

Triazole Derivatives as Corrosion Inhibitors : (1-Benzyl-1H-1,2,3-triazole-4-yl)methanol and its analogs have been investigated for their potential as corrosion inhibitors for mild steel in acidic mediums. These studies indicate that triazole derivatives can effectively inhibit corrosion, possibly through adsorption on the steel surface (Qisheng Ma et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and face thoroughly after handling, and using only outdoors or in a well-ventilated area.